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Compound of Interest

Compound Name: Bromochloromethyl! acetate
CAS No.: 98136-99-3
Cat. No.: B120688
Get Quote
. J

Executive Summary

Bromochloromethyl acetate is a mixed a,a-dihaloalkyl ester characterized by the presence of
both bromine and chlorine atoms on the methylene carbon attached to the acetate group.
While primarily identified as a disinfection by-product (DBP) in chloraminated drinking water, its
structural motif—an acyloxyhalomethane—is of significant interest in medicinal chemistry as a
reactive intermediate for the synthesis of prodrugs (specifically acyloxyalkyl esters). This guide
details its physicochemical identity, the stereochemical implications of its chiral center, and the
protocols for its synthesis and handling.

Chemical Identity & Physicochemical Properties

Bromochloromethyl acetate is an ester of acetic acid and the unstable alcohol
bromochloromethanol. It is a dense, reactive liquid used primarily as a reference standard in
environmental analysis and as an electrophilic building block in organic synthesis.
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Property Value SourcelCalculation
IUPAC Name [Bromo(chloro)methyl] acetate IUPAC
SMILES CC(=0)oc(chBr PubChem

XCSJINAIIUIHCLR-
InChl Key Computed
UHFFFAOYSA-N

Molecular Weight 187.42 g/mol Calculated
Monoisotopic Mass 185.908 g/mol Calculated

Chiral Center 1 (Methylene Carbon) Structural Analysis
H-Bond Acceptors 2 C=0, C-0-C
Rotatable Bonds 2 Acetate-O, O-Methyl

Structural Analysis & 3D Conformation
Stereochemistry

Unlike simple methylene diesters, bromochloromethyl acetate possesses a chiral center at
the methylene carbon (

). The carbon atom is bonded to four distinct groups:

Hydrogen (-H)

Chlorine (-Cl)

Bromine (-Br)[1][2][3]

Acetate Oxygen (-OAc)

This chirality implies the existence of two enantiomers (

and

). In standard synthesis and environmental formation, it exists as a racemic mixture.
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Conformational Landscape

The 3D conformation is governed by the rotation around the ester linkage and the anomeric
carbon-oxygen bond.

o Ester Resonance: The acetate group (

) is planar due to resonance delocalization, restricting rotation to the
bond.

o Anomeric Effect: The presence of electronegative halogens (Br, Cl) on the carbon alpha to
the ether-like oxygen creates a generalized anomeric effect. The lone pairs on the ester
oxygen tend to align antiperiplanar to the C-Halogen antibonding orbitals (

), stabilizing specific gauche conformations.

Visualization (DOT Diagram)

The following diagram illustrates the connectivity and the chiral center of the molecule.

Acetate Group Ester Oxygen Chiral Center Hydrogen (-H) ~ Chlorine (-Cl) Bromine (-Br)

(CH3-C=0) (-0 ©)

Figure 1: Connectivity of Bromochloromethyl Acetate highlighting the chiral center.

Click to download full resolution via product page

Synthesis & Reactivity
Synthesis Protocols

Direct synthesis of mixed gem-dihalo esters is challenging due to their instability. Two primary
routes are recognized in technical literature:

Method A: Radical Halogenation (Laboratory Standard)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b120688/docs?utm_src=pdf-body-img#technical-guide-bromochloromethyl-acetate-structural-information-and-3d-conformer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This method involves the radical bromination of chloromethyl acetate.

o Precursor: Chloromethyl acetate (prepared from acetyl chloride + paraformaldehyde +
ZnCl2).

e Reagent: N-Bromosuccinimide (NBS) or Bromine (

) with UV light (

).

o Mechanism: Radical abstraction of the benzylic-like proton on the chloromethyl group,
followed by recombination with bromine.

Method B: Halogen Exchange (Finkelstein-type)

Reaction of bromochloromethane with a carboxylate salt.
* Reagents: Sodium Acetate + Bromochloromethane (excess).
o Conditions: Phase transfer catalysis (PTC) or dipolar aprotic solvent (DMF).

o Note: This typically yields the mono-substituted product (chloromethyl acetate or
bromomethyl acetate) unless specific conditions favor the retention of both halogens or
subsequent halogenation occurs.

Reaction Mechanism Diagram
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Reagents:
N-Bromosuccinimide (NBS)
UV Light / Peroxide
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Radical Intermediate
(CH3-CO-0O-CHe-Cl)

Chloromethyl Acetate
(CH3-CO-0O-CH2-ClI)

Bre Recombination

Bromochloromethyl Acetate

(CH3-CO-O-CH(Br)Cl)

Figure 2: Radical synthesis pathway from chloromethyl acetate.

Click to download full resolution via product page

Applications in Drug Development

While bromochloromethyl acetate is often analyzed as a contaminant, its structural class (a-
halo esters) is foundational to prodrug design.

Acyloxyalkyl Linkers

The moiety -O-CH(R)-O-C(=0)- is a classic "soft" promoiety used to mask carboxylic acids
(e.g., in antibiotics like ampicillin

pivampicillin).

o Mechanism: The a-halo ester reacts with the drug's carboxylic acid group to form an
acyloxyalkyl ester.

 Bioactivation: Upon entry into the blood, ubiquitous esterases hydrolyze the terminal ester.
The resulting

-hydroxy ester spontaneously collapses (eliminating acetaldehyde/formaldehyde) to release
the active drug.
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* Role of Bromochloromethyl Acetate: It serves as a highly reactive electrophile to introduce
the "acetoxy-bromochloromethyl” functionality, although the simple "acetoxymethyl" (from
chloromethyl acetate) is far more common due to lower toxicity.

Safety & Handling (Self-Validating Protocol)
Warning: Bromochloromethyl acetate is a potent alkylating agent and lachrymator.
o Containment: All operations must be performed in a certified chemical fume hood.

o Neutralization: Spills should be treated with aqueous sodium hydroxide (NaOH) or ammonia
to hydrolyze the ester and neutralize the alkylating potential.

 Validation: Verify complete destruction of the compound by TLC or GC-MS (disappearance
of the parent peak at MW ~186).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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